Cas no 2361764-84-1 (N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361764-84-1
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5682534
• PubChem ID: 145904240
• Update Time: 2025-05-21

N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3672063273
• N-[1-(2-nitrophenyl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26599044
• 2361764-84-1
• N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

• Inchi： 1S/C23H25N3O4/c1-3-21(27)25-15-13-23(14-16-25,18-9-5-4-6-10-18)22(28)24-17(2)19-11-7-8-12-20(19)26(29)30/h3-12,17H,1,13-16H2,2H3,(H,24,28)
• InChI Key： NRSGEJBQESMNGB-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NC(C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 407.18450629g/mol
• Monoisotopic Mass: 407.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.2Ų

Additional information on N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

Comprehensive Overview of N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361764-84-1)

N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361764-84-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine core and nitrophenyl moiety, is often explored for its role in drug discovery and development. Researchers are particularly interested in its carboxamide and prop-2-enoyl functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in targeted therapies and personalized medicine. N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide fits into this trend as a candidate for modulating specific enzymatic pathways or protein-protein interactions. Its nitrophenyl group, for instance, is known to influence electron distribution, making it a valuable scaffold for designing enzyme inhibitors or receptor agonists/antagonists.

The compound's CAS No. 2361764-84-1 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in synthetic chemistry and medicinal research. Scientists are investigating its potential in addressing neurodegenerative diseases, inflammatory disorders, and even cancer therapeutics, given its structural similarity to other pharmacologically active molecules. The piperidine-4-carboxamide segment, in particular, is a common motif in drugs targeting the central nervous system (CNS).

From a synthetic perspective, N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide presents intriguing challenges and opportunities. Its prop-2-enoyl group allows for further functionalization via Michael additions or cycloaddition reactions, enabling the creation of diverse derivatives. This flexibility aligns with the growing interest in structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity.

Environmental and green chemistry considerations are also shaping research around this compound. With increasing scrutiny on sustainable synthesis methods, chemists are exploring catalytic approaches to produce N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide with minimal waste and energy consumption. Such efforts resonate with the broader push for eco-friendly pharmaceutical manufacturing.

In summary, N-[1-(2-Nitrophenyl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361764-84-1) represents a versatile and promising compound in modern chemical and biomedical research. Its multifaceted applications, from drug design to materials science, underscore its importance in addressing contemporary scientific and healthcare challenges. As research progresses, this molecule is likely to remain a focal point for innovation and discovery.